Cas no 71227-70-8 (H-Pro-Lys-OH acetate salt)

• Product Name: H-Pro-Lys-OH acetate salt
• CAS No: 71227-70-8
• MF: C₁₁H₂₁N₃O₃
• MW: 243.30274271965
• CID: 2097703
• Update Time: 2025-05-25

H-Pro-Lys-OH acetate salt Chemical and Physical Properties

Names and Identifiers

• H-Pro-Lys-OH
• Pro-Lys
• L-Prolyl-L-lysine
• Prolyl-Lysine
• L-Pro-L-Lys
• BDBM50188505
• Q27144903
• H-Pro-Lys-OH acetate salt

• Inchi： 1S/C11H21N3O3/c12-6-2-1-4-9(11(16)17)14-10(15)8-5-3-7-13-8/h8-9,13H,1-7,12H2,(H,14,15)(H,16,17)/t8-,9-/m0/s1
• InChI Key： RVQDZELMXZRSSI-IUCAKERBSA-N
• SMILES： O=C([C@@H]1CCCN1)N[C@H](C(=O)O)CCCCN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 271
• XLogP3: -4
• Topological Polar Surface Area: 104

Additional information on H-Pro-Lys-OH acetate salt

Recent Advances in the Study of H-Pro-Lys-OH Acetate Salt (CAS: 71227-70-8) in Chemical Biology and Pharmaceutical Research

H-Pro-Lys-OH acetate salt (CAS: 71227-70-8) is a dipeptide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, composed of proline (Pro) and lysine (Lys) residues, has been investigated for its role in peptide synthesis, drug delivery systems, and as a building block for more complex biomolecules. Recent studies have explored its physicochemical properties, biological activity, and potential therapeutic uses, making it a subject of growing interest in the scientific community.

One of the key areas of research involving H-Pro-Lys-OH acetate salt is its application in peptide-based drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this dipeptide can serve as a versatile scaffold for the development of novel antimicrobial peptides (AMPs). The study highlighted its ability to enhance membrane permeability and stability, which are critical factors in the efficacy of AMPs. Researchers synthesized a series of derivatives and evaluated their activity against multidrug-resistant bacterial strains, revealing promising results that could pave the way for new antibacterial therapies.

In addition to its antimicrobial potential, H-Pro-Lys-OH acetate salt has been investigated for its role in improving drug delivery systems. A recent preprint on bioRxiv (2024) described its use as a component in self-assembling nanocarriers for targeted drug delivery. The study found that the dipeptide's amphiphilic nature and biocompatibility make it an excellent candidate for encapsulating hydrophobic drugs, thereby enhancing their solubility and bioavailability. This research opens new avenues for the development of more efficient and less toxic drug delivery platforms.

Another notable advancement is the exploration of H-Pro-Lys-OH acetate salt in the field of enzyme inhibition. A 2023 paper in ACS Chemical Biology reported that this compound exhibits inhibitory activity against certain proteases involved in inflammatory pathways. The researchers used molecular docking and kinetic assays to elucidate the binding mechanisms, suggesting that H-Pro-Lys-OH acetate salt could be a lead compound for designing anti-inflammatory drugs. These findings are particularly relevant given the ongoing need for novel therapeutics to address chronic inflammatory diseases.

Despite these promising developments, challenges remain in the large-scale synthesis and application of H-Pro-Lys-OH acetate salt. A review article in Organic Process Research & Development (2024) discussed the optimization of synthetic routes to improve yield and purity, emphasizing the need for greener and more cost-effective methodologies. The review also highlighted the importance of rigorous characterization techniques, such as NMR spectroscopy and mass spectrometry, to ensure the quality and consistency of the compound for pharmaceutical use.

In conclusion, H-Pro-Lys-OH acetate salt (CAS: 71227-70-8) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from antimicrobial peptide design to drug delivery and enzyme inhibition, with recent studies underscoring its potential to address unmet medical needs. Future research should focus on overcoming synthetic challenges and further elucidating its mechanistic pathways to fully unlock its therapeutic potential.